N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-(5-fluoro-1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C15H12FN5O3S2/c1-20-13-6-9(16)11(7-14(13)21(2)26(20,23)24)17-15(22)8-3-4-10-12(5-8)19-25-18-10/h3-7H,1-2H3,(H,17,22)
• InChI Key: VVLFPNUKZYGQKQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C(=C2)NC(=O)C3=CC4=NSN=C4C=C3)F)N(S1(=O)=O)C
• Molecular Formula: C15H12FN5O3S2
• Molecular Weight: 393.4 g/mol

Description

N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C15H12FN5O3S2 and its molecular weight is 393.41. The purity is usually 95%.
BenchChem offers high-quality N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Compounds containing the benzo[c][1,2,5]thiadiazole structure have demonstrated significant antimicrobial properties. For instance, novel analogs synthesized for antimicrobial screening showed promising activity against various bacterial strains, including Staphylococcus aureus and Bacillus subtilis, indicating their potential as lead compounds for developing new antibacterial agents (Palkar et al., 2017). This suggests the potential utility of N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide in antimicrobial research.

Anticancer Applications

Derivatives of benzo[c][1,2,5]thiadiazole have been explored for their anticancer properties. Research has shown that certain compounds containing this motif exhibit promising anticancer activity against various cancer cell lines, including melanoma, leukemia, cervical cancer, and breast cancer, through mechanisms such as apoptosis induction and cell cycle arrest (Ahadi et al., 2020). The structural relation of N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide to these active compounds highlights its potential in cancer research.